Cas no 1767-98-2 (20-Methoxy-20-oxoicosanoic acid)

• Product Name: 20-Methoxy-20-oxoicosanoic acid
• CAS No: 1767-98-2
• Molecular Formula: C₂₁H₄₀O₄
• Molecular Weight: 356.539907455444
• MDL: MFCD32196848
• CID: 4614835
• PubChem ID: 12572005

20-Methoxy-20-oxoicosanoic acid Properties

Names and Identifiers

• Eicosanedioic acid, monomethyl ester
• Icosanedioic acid hydrogen 1-methyl ester
• 20-Methoxy-20-oxoicosanoic acid
• CS-0526925
• 1767-98-2
• 20-METHOXY-20-OXOICOSANOICACID
• MFCD32196848
• SY344989
• BS-44727
• SCHEMBL3504394

• MDL： MFCD32196848
• InChIKey： JFTSFGWNTQTGKX-UHFFFAOYSA-N
• Inchi： 1S/C21H40O4/c1-25-21(24)19-17-15-13-11-9-7-5-3-2-4-6-8-10-12-14-16-18-20(22)23/h2-19H2,1H3,(H,22,23)
• SMILES： O(C)C(CCCCCCCCCCCCCCCCCCC(=O)O)=O

Computed Properties

• Exact Mass: 356.29265975g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 20
• Monoisotopic Mass: 356.29265975g/mol
• Heavy Atom Count: 25
• Complexity: 315
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.8
• Topological Polar Surface Area: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids